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Compound of Interest

Compound Name: 2-Methyl-1-dodecanol

Cat. No.: B7894582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-1-dodecanol is a branched-chain fatty alcohol that holds potential for various

biological activities. Its structural similarity to other long-chain alcohols, which have

demonstrated antimicrobial, anti-inflammatory, and insecticidal properties, makes it a

compound of interest for further investigation in drug discovery and development. This

technical guide provides an in-depth overview of the currently understood and potential

biological activities of 2-Methyl-1-dodecanol, drawing from existing research on this molecule

and its structural analogs. All quantitative data is summarized for comparative analysis, and

detailed experimental protocols are provided to facilitate further research.

Physicochemical Properties
Property Value

Molecular Formula C13H28O

Molecular Weight 200.37 g/mol

CAS Number 22663-61-2

Appearance Colorless liquid

Chirality
Contains a chiral center at the C-2 position,

existing as (R) and (S) stereoisomers.
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Potential Biological Activities
Antimicrobial Activity
While specific studies on the antimicrobial properties of 2-Methyl-1-dodecanol are limited,

research on analogous long-chain fatty alcohols provides a strong basis for its potential in this

area. The length of the carbon chain is a critical determinant of the antibacterial efficacy of

these compounds.

Antibacterial Activity of Structural Analogs (Long-Chain Fatty Alcohols) against Staphylococcus

aureus

Compound
Minimum Inhibitory
Concentration (MIC)
(µg/mL)

Minimum Bactericidal
Concentration (MBC)
(µg/mL)

1-Dodecanol 8 16

1-Tridecanol 4 8

1-Undecanol 16 32

1-Decanol 32 64

Data from a study on straight-chain fatty alcohols, which suggests that alcohols with 12 or 13

carbons exhibit the greatest growth-inhibitory activity against S. aureus.[1][2]

Antifungal Activity

2-Dodecanol, a close structural isomer, has been shown to inhibit the transition from yeast to

hyphal form in the pathogenic fungus Candida albicans. This morphological change is a key

virulence factor. This inhibitory effect is concentration-dependent, with significant activity

observed at 0.005% (v/v).

Potential Signaling Pathway: Inhibition of Hyphal Formation in Candida albicans

The inhibitory effect of 2-dodecanol on hyphal development in C. albicans may be linked to the

modulation of the Ras1-cAMP-Efg1 signaling cascade. This pathway is a crucial regulator of
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morphogenesis and virulence in this fungus. It is suggested that 2-dodecanol may interfere with

quorum-sensing mechanisms that are dependent on this pathway.

Caption: Putative signaling pathway for 2-dodecanol's inhibition of hyphal formation in C.

albicans.

Insecticidal and Cytotoxic Activity
Dodecanol, the straight-chain analog of 2-Methyl-1-dodecanol, has demonstrated significant

insecticidal and cytotoxic effects. These findings suggest that 2-Methyl-1-dodecanol may

possess similar properties.

Cytotoxicity of Dodecanol against Insect Cells

A study on dodecanol, a metabolite of the entomopathogenic fungus Conidiobolus coronatus,

revealed its toxic effects on insect hemocytes and the Sf9 cell line. After 48 hours of exposure,

a near-complete disintegration of the cells was observed.[3] This suggests a potential

mechanism of action involving cell membrane disruption.

Experimental Workflow for Insecticidal and Cytotoxicity Testing

Caption: General experimental workflow for assessing insecticidal and cytotoxic activities.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) and Minimum Bactericidal Concentration (MBC)
This protocol is adapted from studies on long-chain fatty alcohols and is suitable for testing the

antibacterial activity of 2-Methyl-1-dodecanol.

Bacterial Strain:Staphylococcus aureus (e.g., ATCC 29213).

Culture Medium: Mueller-Hinton Broth (MHB) and Mueller-Hinton Agar (MHA).

Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final

concentration of 5 x 10⁵ CFU/mL in the test wells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b1605967
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7894582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Test Compound: Dissolve 2-Methyl-1-dodecanol in a suitable solvent (e.g.,

DMSO) and prepare serial twofold dilutions in MHB in a 96-well microtiter plate. The final

concentration of the solvent should not exceed 1% (v/v) and should be shown to not affect

bacterial growth.

Incubation: Inoculate the wells with the bacterial suspension. Include a positive control

(bacteria in MHB with solvent) and a negative control (MHB with solvent only). Incubate the

plate at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible bacterial growth.

MBC Determination: Aliquots (e.g., 10 µL) from the wells showing no visible growth are

plated onto MHA plates. The plates are incubated at 37°C for 24 hours. The MBC is the

lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.

Potassium Ion Leakage Assay
This assay assesses damage to the bacterial cell membrane.

Bacterial Preparation: Harvest mid-logarithmic phase bacteria, wash, and resuspend in a

low-potassium buffer to a high density (e.g., 10⁹ CFU/mL).

Measurement: Use a potassium-ion-selective electrode to monitor the concentration of

extracellular potassium ions.

Treatment: Add 2-Methyl-1-dodecanol to the bacterial suspension at its MIC and supra-MIC

concentrations.

Data Collection: Record the change in extracellular potassium ion concentration over time. A

rapid increase indicates membrane damage.

Insecticidal Bioassay (Topical Application)
This protocol is based on the study of dodecanol against Galleria mellonella larvae.[3]

Test Insects: Use late-instar larvae of a susceptible insect species (e.g., Galleria mellonella).
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Compound Preparation: Dissolve 2-Methyl-1-dodecanol in a suitable volatile solvent like

acetone to prepare a range of concentrations.

Application: Apply a small, fixed volume (e.g., 1 µL) of the test solution to the dorsal thorax of

each larva. A control group should be treated with the solvent alone.

Observation: Maintain the larvae under controlled conditions (temperature and humidity) and

record mortality at 24, 48, and 72 hours post-application.

In Vitro Cytotoxicity Assay (MTT Assay)
This is a standard colorimetric assay to measure cellular metabolic activity as an indicator of

cell viability, proliferation, and cytotoxicity.

Cell Line: A relevant insect cell line (e.g., Sf9) or a cancer cell line of interest.

Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with various concentrations of 2-Methyl-1-dodecanol
for a specified duration (e.g., 24, 48, 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals.

Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader. The absorbance is proportional to the number of viable cells.

Future Directions
The biological activities of 2-Methyl-1-dodecanol remain a largely unexplored area. Future

research should focus on:
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Comprehensive Antimicrobial Screening: Evaluating its activity against a broad panel of

pathogenic bacteria and fungi to determine its spectrum of activity and potency

(MIC/MBC/MFC values).

Anti-inflammatory Studies: Investigating its effects on key inflammatory mediators (e.g.,

cytokines, nitric oxide) and signaling pathways (e.g., NF-κB, MAPK) in relevant cell models.

Anticancer Evaluation: Screening for cytotoxic activity against a panel of human cancer cell

lines and elucidating the underlying mechanisms of action (e.g., apoptosis, cell cycle arrest).

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of 2-Methyl-
1-dodecanol to understand how modifications to its chemical structure affect its biological

activities.

Stereospecific Activity: Investigating whether the (R) and (S) enantiomers of 2-Methyl-1-
dodecanol exhibit different biological activities.

Conclusion
2-Methyl-1-dodecanol presents an intriguing profile for potential biological activities based on

the known properties of its structural analogs. Its amphiphilic nature and branched-chain

structure may confer unique interactions with biological membranes and cellular targets. The

experimental protocols and data presented in this guide offer a foundational framework for

researchers to further explore the therapeutic potential of this compound. Rigorous

investigation is warranted to fully characterize its biological effects and to determine its viability

as a lead compound in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-1-dodecanol - Protheragen [protheragen.ai]

2. 2-methyl-1-decanol, 18675-24-6 [thegoodscentscompany.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-custom-synthesis
https://www.protheragen.ai/impurity/2-methyl-1-dodecanol-item-5754.html
https://www.thegoodscentscompany.com/data/rw1510311.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7894582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 2-Methyl-1-dodecanol | 22663-61-2 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Potential Biological Activities of 2-Methyl-1-dodecanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7894582#potential-biological-activities-of-2-methyl-1-
dodecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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